Cas no 2418681-41-9 (N-(1-Cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide)
N-(1-Cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-Cyanocyclopropyl)-4-ethyl-5-phenylthiophene-2-carboxamide
- Z2493774020
- EN300-26688078
- 2418681-41-9
- N-(1-Cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide
-
- Inchi: 1S/C17H16N2OS/c1-2-12-10-14(16(20)19-17(11-18)8-9-17)21-15(12)13-6-4-3-5-7-13/h3-7,10H,2,8-9H2,1H3,(H,19,20)
- InChI Key: PRRSCCYPXXVPOV-UHFFFAOYSA-N
- SMILES: C1(C(NC2(C#N)CC2)=O)SC(C2=CC=CC=C2)=C(CC)C=1
Computed Properties
- Exact Mass: 296.09833431g/mol
- Monoisotopic Mass: 296.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 497.1±45.0 °C(Predicted)
- pka: 11.40±0.20(Predicted)
N-(1-Cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26688078-0.05g |
N-(1-cyanocyclopropyl)-4-ethyl-5-phenylthiophene-2-carboxamide |
2418681-41-9 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-Cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on N-(1-Cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide
Introduction to N-(1-Cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide (CAS No. 2418681-41-9)
N-(1-cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide, identified by its CAS number 2418681-41-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.
The molecular structure of N-(1-cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide incorporates several key functional groups, including a cyano group, an ethyl substituent, and a phenyl ring, all of which contribute to its unique chemical properties and biological interactions. The presence of these functional groups makes the compound a promising candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in thiophene-based compounds due to their remarkable pharmacological effects. These compounds have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The structural features of N-(1-cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide make it an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents.
One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The cyano group, for instance, can participate in hydrogen bonding and hydrophobic interactions, while the phenyl ring provides a hydrophobic surface that can enhance binding affinity. These interactions are critical for the compound's efficacy as a potential drug candidate.
Recent studies have demonstrated that thiophene derivatives can exhibit potent anti-inflammatory and anti-cancer properties. These effects are often attributed to their ability to modulate key signaling pathways involved in disease progression. N-(1-cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide has shown promise in preclinical studies, where it has been found to inhibit the growth of certain cancer cell lines and reduce inflammation in animal models.
The synthesis of N-(1-cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the cyclopropyl cyanide moiety, the introduction of the ethyl group, and the attachment of the phenyl ring to the thiophene core. Each step must be meticulously controlled to avoid unwanted side reactions and impurities.
In terms of pharmacokinetic properties, N-(1-cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide exhibits favorable solubility and bioavailability, making it suitable for oral administration. This property is particularly important for drug development, as it allows for convenient dosing and improved patient compliance. Additionally, preliminary pharmacokinetic studies suggest that the compound has a reasonable half-life, which would allow for once or twice daily dosing regimens.
The potential therapeutic applications of N-(1-cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide are vast. Researchers are exploring its use in treating various types of cancer, including breast cancer, lung cancer, and colorectal cancer. The compound's ability to inhibit tumor growth and induce apoptosis makes it a promising candidate for further clinical development.
In addition to its anti-cancer properties, N-(1-cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide has shown potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. By modulating key inflammatory pathways, this compound could provide relief from symptoms associated with these conditions.
The development of novel drugs is a complex process that requires extensive research and collaboration among scientists from various disciplines. N-(1-cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide represents an exciting opportunity for researchers to contribute to this effort. Its unique chemical structure and promising biological activities make it a valuable tool for drug discovery and development.
In conclusion, N-(1-cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide (CAS No. 2418681-41-9) is a highly interesting compound with significant potential in pharmaceutical applications. Its structural features and biological activities make it an attractive candidate for further investigation in drug discovery and development. As research continues to uncover new therapeutic uses for thiophene derivatives, compounds like this one will play a crucial role in advancing medical science.
2418681-41-9 (N-(1-Cyanocyclopropyl)-4-ethyl-5-phenyl-2-thiophenecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)